Cas no 92836-81-2 (2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester)
92836-81-2 structure
Product Name:2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester
CAS No:92836-81-2
MF:C11H14O3
MW:194.227063655853
CID:735817
PubChem ID:71329432
Update Time:2025-04-19
2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester
- ethenyl 5-tert-butylfuran-2-carboxylate
- 92836-81-2
- DTXSID80758254
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- Inchi: 1S/C11H14O3/c1-5-13-10(12)8-6-7-9(14-8)11(2,3)4/h5-7H,1H2,2-4H3
- InChI Key: YGJHBZLFGDTKBA-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC=C)=CC=C1C(C)(C)C
Computed Properties
- Exact Mass: 194.094294304g/mol
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 39.4Ų
2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
92836-81-2 (2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester) Related Products
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